Cas no 52304-36-6 (Ethyl 3-(N-Butylacetamido)propanoate)

• Product Name: Ethyl 3-(N-Butylacetamido)propanoate
• CAS No: 52304-36-6
• Molecular Formula: C₁₁H₂₁NO₃
• Molecular Weight: 215.2893
• MDL: MFCD00214076
• CID: 56203

Ethyl 3-(N-Butylacetamido)propanoate Properties

Names and Identifiers

• ethyl N-acetyl-N-butyl-β-alaninate
• N-ACETYL-N-BUTYL-BETA-ALANINE ETHYL ESTER
• 3-[N-N-BUTYL-N-ACETYL]AMINOPROPIONIC ACID ETHYL ESTER
• IR 3535
• INSECT-REPELLENT 3535
• ethyl n-acetyl-n-butyl-beta-alaninate
• ETHYL BUTYLACETYLAMINOPROPIONATE
• Merck3535
• Ethyl 3-(N-butylacetamido)propanoate
• Ethyl butylacetylaminopropionate Standard
• Baape
• Cleaneraddtion
• Ebaap
• Einecs 257-835-0
• ethyl 3-[acetyl(butyl)amino]propanoate
• Insectrepellent
• nontoxicrepellent
• Quwenzhi
• Ethyl 3-(N-butylacetamido)propionate
• ethyl n-acetyl-n-butyl-
• A-alaninate
• IR3535
• 65GQA237EH
• Repellent 3535
• Merck 3535
• N-Acetyl-N-butyl-beta-alanine, ethyl ester
• DSSTox_CID_15753
• DSSTox_RID_79268
• DSST

• MDL： MFCD00214076
• InChIKey： VZRKEAFHFMSHCD-UHFFFAOYSA-N
• Inchi： 1S/C11H21NO3/c1-4-6-8-12(10(3)13)9-7-11(14)15-5-2/h4-9H2,1-3H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C([H])([H])N(C(C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 215.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Heavy Atom Count: 15
• Complexity: 204
• Topological Polar Surface Area: 46.6

Experimental Properties

• LogP: 1.58820
• PSA: 46.61000
• Refractive Index: nD20 1.452-1.455
• Boiling Point: bp0.2 108-110°; bp0.5 126-127°
• Melting Point: <-20°
• Flash Point: 318°F (159°C)